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Compound of Interest

Compound Name: Rubanthrone A

Cat. No.: B15593569

Audience: Researchers, scientists, and drug development professionals.
Introduction

Rubanthrone A is an anthrone-class natural product isolated from the aerial parts of Rubus
ulmifolius Schott.[1] It has a molecular formula of C17H14010 and a molecular weight of 378.29
g/mol .[1] Preliminary studies have indicated that Rubanthrone A possesses moderate
cytotoxic activity against the MCF-7 breast cancer cell line, making it a compound of interest for
further investigation in drug discovery and development.[1]

Ensuring the purity of a Rubanthrone A sample is of paramount importance. The presence of
impurities, such as synthetic precursors, degradation products, or co-isolated natural
compounds, can significantly impact the reliability and reproducibility of biological and
pharmacological studies. Impurities may lead to erroneous conclusions regarding the
compound's efficacy, toxicity, and mechanism of action. This document provides a detailed set
of protocols for a multi-tiered approach to accurately assess the purity of a Rubanthrone A
sample, employing chromatographic and spectroscopic techniques.

Overall Purity Assessment Workflow

The recommended workflow for assessing the purity of a Rubanthrone A sample follows a
logical progression from a rapid preliminary check to comprehensive quantitative analysis and
structural confirmation. This multi-step process ensures both the purity value and the identity of
the compound are accurately determined.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b15593569?utm_src=pdf-custom-synthesis
https://natuprod.bocsci.com/product/rubanthrone-a-cas-441764-20-1-267500.html
https://www.benchchem.com/product/b15593569#how-to-assess-the-purity-of-a-rubanthrone-a-sample
https://www.benchchem.com/product/b15593569#how-to-assess-the-purity-of-a-rubanthrone-a-sample
https://www.benchchem.com/product/b15593569#how-to-assess-the-purity-of-a-rubanthrone-a-sample
https://www.benchchem.com/product/b15593569#how-to-assess-the-purity-of-a-rubanthrone-a-sample
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15593569?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

